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Compound of Interest

Compound Name: Trex1-IN-4

Cat. No.: B15587375 Get Quote

Technical Support Center: Trex1-IN-4
This technical support center provides guidance on the use and handling of Trex1-IN-4, a small

molecule inhibitor of Three Prime Repair Exonuclease 1 (TREX1). The information is intended

for researchers, scientists, and drug development professionals.

Product Information
Trex1-IN-4 is a potent inhibitor of the exonuclease activity of both TREX1 and TREX2. Its

primary application is in cancer research, where inhibition of TREX1 can prevent the

degradation of cytosolic DNA, leading to the activation of the cGAS-STING pathway and

subsequent anti-tumor immune responses.

Property Value

Target(s) TREX1 and TREX2

IC₅₀ < 0.1 µM for TREX1, < 1 µM for TREX2

EC₅₀ 0.1 - 10 µM in HCT116 cells[1][2]

Molecular Formula C₂₄H₁₉ClN₆O₄[1]

CAS Number 2588445-14-9[1]

Frequently Asked Questions (FAQs)
Q1: How should I store Trex1-IN-4 upon receipt?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15587375?utm_src=pdf-interest
https://www.benchchem.com/product/b15587375?utm_src=pdf-body
https://www.benchchem.com/product/b15587375?utm_src=pdf-body
https://immunomart.com/product/trex1-in-4/
https://www.medchemexpress.com/trex1-in-4.html?locale=ko-KR
https://immunomart.com/product/trex1-in-4/
https://immunomart.com/product/trex1-in-4/
https://www.benchchem.com/product/b15587375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A1: Upon receipt, Trex1-IN-4 powder should be stored at -20°C. According to supplier

recommendations, the solid compound is stable for up to 3 years under these conditions.

Q2: What is the recommended procedure for preparing a stock solution of Trex1-IN-4?

A2: To prepare a stock solution, we recommend using a high-quality, anhydrous solvent such

as DMSO. Briefly centrifuge the vial to ensure the powder is at the bottom. Prepare the stock

solution at a concentration of 10 mM or higher to minimize the impact of solvent evaporation

and adsorption to the vial surface. For detailed instructions on preparing stock solutions of a

specific molarity, please refer to the datasheet provided by the supplier.

Q3: What are the recommended storage conditions for Trex1-IN-4 stock solutions?

A3: Trex1-IN-4 stock solutions should be stored at -80°C. Under these conditions, the solution

is expected to be stable for at least one year. For a related compound, TREX1-IN-1, storage at

-80°C for 6 months or -20°C for 1 month is recommended for stock solutions. It is advisable to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q4: Can I store my working solutions of Trex1-IN-4?

A4: We do not recommend long-term storage of diluted, working solutions of Trex1-IN-4,

especially those prepared in aqueous buffers. These solutions are more susceptible to

degradation. It is best practice to prepare fresh working solutions from the frozen stock for each

experiment.

Q5: Is Trex1-IN-4 stable in aqueous media?

A5: While specific stability data in various aqueous media is not publicly available, small

molecules can be prone to hydrolysis or precipitation in aqueous solutions. The stability will

depend on the pH, buffer components, and storage temperature. We strongly recommend

performing a stability assessment of Trex1-IN-4 in your specific experimental buffer if the

solution needs to be stored for any length of time before use. A protocol for this is provided in

the "Experimental Protocols" section.
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Issue Possible Cause(s) Recommended Solution(s)

Loss of inhibitory activity in my

experiment.

1. Degradation of Trex1-IN-4:

The compound may have

degraded due to improper

storage, repeated freeze-thaw

cycles, or instability in the

experimental buffer. 2.

Precipitation: The

concentration of Trex1-IN-4 in

the final working solution may

exceed its solubility in the

aqueous experimental buffer.

1. Use fresh compound:

Prepare a fresh stock solution

from powder. Avoid using stock

solutions that have been

stored for an extended period

or subjected to multiple freeze-

thaw cycles. Prepare fresh

working dilutions for each

experiment. 2. Check for

precipitation: Visually inspect

the working solution for any

precipitate. If precipitation is

observed, consider reducing

the final concentration or

including a small percentage of

a solubilizing agent like DMSO

in your final assay buffer

(ensure the final DMSO

concentration is compatible

with your experimental

system).

Precipitate forms when I dilute

the DMSO stock solution in my

aqueous buffer.

Poor solubility: Trex1-IN-4 may

have limited solubility in your

specific aqueous buffer.

Optimize dilution: Try adding

the DMSO stock solution to

your aqueous buffer while

vortexing to ensure rapid

mixing. You can also warm the

aqueous buffer slightly before

adding the inhibitor. If the

problem persists, you may

need to reduce the final

concentration of Trex1-IN-4.
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Inconsistent results between

experiments.

1. Inaccurate pipetting of stock

solution. 2. Variable stability of

working solutions. 3. Cell

passage number or density.

1. Ensure accurate pipetting:

Use calibrated pipettes and

ensure the DMSO stock

solution is fully thawed and

mixed before use. 2. Prepare

fresh working solutions: Always

prepare fresh working

solutions immediately before

each experiment. 3.

Standardize cell culture

conditions: Use cells within a

consistent passage number

range and ensure consistent

cell density at the time of

treatment.

Experimental Protocols
Protocol for Assessing the Stability of Trex1-IN-4 in
Solution
This protocol provides a general framework for determining the stability of Trex1-IN-4 in a

specific solvent or buffer system.

1. Materials:

Trex1-IN-4 powder

High-quality solvent (e.g., DMSO)

Experimental buffer of interest

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Temperature-controlled storage units (e.g., refrigerator, incubator, freezer)
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2. Procedure:

Preparation of Stock Solution: Prepare a concentrated stock solution of Trex1-IN-4 in DMSO

(e.g., 10 mM).

Preparation of Test Solutions: Dilute the stock solution to the final desired concentration in

your experimental buffer. Prepare enough volume for all time points.

Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of the test solution by

HPLC to determine the initial peak area of Trex1-IN-4. This will serve as the 100% reference.

Storage: Aliquot the remaining test solution and store under the desired conditions (e.g., 4°C,

room temperature, 37°C).

Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), retrieve an

aliquot from each storage condition and analyze it by HPLC.

Data Analysis: Calculate the percentage of Trex1-IN-4 remaining at each time point relative

to the T=0 sample. A significant decrease in the peak area of the parent compound, or the

appearance of new peaks, indicates degradation.

3. HPLC Method Development (General Guidance):

Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or

trifluoroacetic acid) is a common starting point for small molecule analysis.

Column: A C18 reversed-phase column is generally suitable.

Detection: Determine the maximum absorbance wavelength (λmax) of Trex1-IN-4 using a

UV-Vis spectrophotometer to set the detection wavelength on the HPLC.

Standard Curve: It is recommended to generate a standard curve with known concentrations

of Trex1-IN-4 to ensure the assay is quantitative.
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Start: Prepare Trex1-IN-4 Stock Solution (DMSO)

Prepare Test Solution in Experimental Buffer

T=0 Analysis by HPLC

Aliquot and Store at Desired Temperatures
(e.g., 4°C, RT, 37°C)

Analyze Aliquots at Predetermined Time Points by HPLC

Calculate % Remaining vs. T=0

End: Determine Stability Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Long-term stability of Trex1-IN-4 in solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587375#long-term-stability-of-trex1-in-4-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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